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Compound of Interest

Compound Name: Benzene, (hexyloxy)-

Cat. No.: B074731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of hexyl

phenyl ether, a key physicochemical property for its application in research and development.

This document outlines the theoretical and experimental determination of this value, offering

detailed methodologies for relevant analytical techniques.

Core Data Presentation
The fundamental quantitative data for hexyl phenyl ether is summarized in the table below for

ease of reference and comparison.

Property Value Citations

Molecular Formula C₁₂H₁₈O [1][2][3]

Molecular Weight

178.27 g/mol (variously

reported as 178.2707,

178.274, and 178.275)

[1][2][3][4][5]

CAS Number 1132-66-7 [1][2][3]

Theoretical Molecular Weight Calculation
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

For hexyl phenyl ether (C₁₂H₁₈O), the calculation is as follows:

Carbon (C): 12 atoms × 12.011 u = 144.132 u

Hydrogen (H): 18 atoms × 1.008 u = 18.144 u

Oxygen (O): 1 atom × 15.999 u = 15.999 u

Total Molecular Weight: 144.132 u + 18.144 u + 15.999 u = 178.275 u

This theoretical value is in strong agreement with the experimentally determined values.

Figure 1. Logical relationship between the chemical structure of hexyl phenyl ether and its

molecular weight calculation.

Experimental Protocols
The molecular weight of hexyl phenyl ether can be experimentally determined and confirmed

using several analytical techniques. Mass spectrometry is the primary method for this

determination, while Nuclear Magnetic Resonance (NMR) spectroscopy is crucial for confirming

the compound's structure, which validates the molecular formula used for theoretical

calculations.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique that combines the separation capabilities of gas

chromatography with the detection power of mass spectrometry to identify and quantify volatile

and semi-volatile compounds.[2]

Methodology:

Sample Preparation: A dilute solution of hexyl phenyl ether is prepared in a volatile organic

solvent, such as dichloromethane or hexane.

Injection: A small volume (typically 1 µL) of the sample solution is injected into the GC inlet,

which is heated to a high temperature (e.g., 250 °C) to ensure rapid vaporization of the

sample.
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Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column. The column's stationary phase separates the components of the

sample based on their boiling points and affinities for the phase. Hexyl phenyl ether, being a

relatively volatile compound, is well-suited for this technique.

Ionization: As the separated hexyl phenyl ether molecules elute from the GC column, they

enter the mass spectrometer's ion source. In a common method called Electron Ionization

(EI), a beam of high-energy electrons bombards the molecules, causing them to lose an

electron and form a positively charged molecular ion (M⁺).[6]

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole).

The analyzer uses electric and magnetic fields to separate the ions based on their mass-to-

charge ratio (m/z).[7]

Detection: A detector measures the abundance of ions at each m/z value. The resulting mass

spectrum plots the relative abundance of ions against their m/z ratio.[7]

Data Interpretation: The peak with the highest m/z value in the mass spectrum typically

corresponds to the molecular ion.[8] For hexyl phenyl ether, this peak would be observed at

an m/z of approximately 178, confirming its molecular weight. Fragmentation patterns, which

are characteristic of different chemical structures, can also be observed. For ethers,

fragmentation often occurs alpha to the oxygen atom.[9]

Figure 2. Generalized experimental workflow for the determination of molecular weight using

Gas Chromatography-Mass Spectrometry (GC-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
While NMR is not used to directly determine molecular weight, it is an indispensable tool for

elucidating the chemical structure of a molecule. By confirming the structure of hexyl phenyl

ether, the molecular formula (C₁₂H₁₈O) is verified, thereby validating the calculated molecular

weight.

Methodology:

Sample Preparation: A small amount of the hexyl phenyl ether sample is dissolved in a

deuterated solvent (e.g., CDCl₃) and placed in an NMR tube.
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Data Acquisition: The sample is placed in a strong magnetic field and irradiated with radio

waves. The absorption of energy by the hydrogen nuclei (protons) is detected and plotted as

a spectrum.

Spectral Interpretation: The ¹H NMR spectrum provides key information:

Chemical Shift (δ): The position of a signal indicates the electronic environment of the

protons. For hexyl phenyl ether, one would expect signals in the aromatic region (for the

phenyl group) and the aliphatic region (for the hexyl group).[4]

Integration: The area under each signal is proportional to the number of protons it

represents.[4]

Splitting Pattern (Multiplicity): This provides information about the number of neighboring

protons.[4]

By analyzing these aspects of the NMR spectrum, the connectivity of the atoms in hexyl phenyl

ether can be confirmed, ensuring the correct molecular formula is used for molecular weight

calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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